Copper telluride (CuTe)

• IUPAC Name: tellanylidenecopper
• InChI: InChI=1S/Cu.Te
• InChI Key: QZCHKAUWIRYEGK-UHFFFAOYSA-N
• Canonical SMILES: [Cu]=[Te]
• Molecular Formula: CuTe
• DSSTOX Substance ID: DTXSID50893166
• Molecular Weight: 191.1 g/mol
• CAS No.: 12019-23-7

Description

Copper telluride is an inorganic compound with the chemical formula CuTe. It occurs naturally as a rare mineral called vulcanite. Copper telluride has attracted significant attention due to its p-type semiconductor properties, making it valuable in various applications such as thermoelectrics, quantum dots, batteries, and plasmonics .

Mechanism of Action

Target of Action

Copper telluride (CuTe) primarily targets bacterial cells, particularly Gram-negative bacteria .

Mode of Action

CuTe nano-clusters, which resemble grape clusters with rough surfaces, adhere tightly to bacterial surfaces . This interaction leads to the leakage of various intracellular components, including nucleic acid, proteins, and potassium . On Cu substrates, Te induces the formation of two-atom-wide zig-zag troughs within the Cu (111) top layer by replacing 4 Cu atoms per unit cell with two Te atoms .

Biochemical Pathways

The bactericidal activity of CuTe involves the generation of reactive oxygen species (ROS) and the depletion of glutathione (GSH) . These processes lead to oxidative stress in bacterial cells, disrupting their normal function and leading to cell death .

Pharmacokinetics

Cute nano-clusters are well dispersable in water , which may enhance their bioavailability and distribution in biological systems.

Result of Action

The action of CuTe results in ultra-high sterilization efficacy at ultra-low concentration . It effectively inhibits the development of bacterial biofilms and drastically reduces bacterial numbers in a mouse model with lethal intraperitoneal infection, increasing the mouse survival rate to 90% .

Action Environment

The action of CuTe can be influenced by environmental factors such as temperature and the presence of an oxidizer . For instance, the oxidation of copper telluride to the most stable tellurate (Cu3TeO6) occurs at low temperatures . The increase in roasting temperature above 900 °C and the presence of an oxidizer favor the decomposition of copper orthotellurate .

Biochemical Analysis

Biochemical Properties

The biochemical properties of Copper Telluride are not well-studied. As an inorganic compound, it does not directly interact with enzymes, proteins, or other biomolecules in the same way that organic compounds do. Copper Telluride’s potential role in biochemical reactions could be related to its physical and chemical properties, such as its ability to conduct electricity .

Cellular Effects

It has been suggested that tellurium interacts strongly with surfaces, inducing a complex displacive reconstruction

Molecular Mechanism

The molecular mechanism of Copper Telluride’s action is not well-understood. As an inorganic compound, it does not bind to biomolecules or influence gene expression in the same way that organic compounds do. Its physical and chemical properties, such as its electrical conductivity, could potentially influence molecular processes .

Temporal Effects in Laboratory Settings

It has been suggested that Copper Telluride can be synthesized with perfect long-range order , indicating that it may have good stability

Preparation Methods

Copper telluride can be synthesized using several methods, including hydrothermal, solvothermal, ion-exchange, vacuum-deposition, and electrodeposition techniques .

Hydrothermal Synthesis: This method involves the decomposition of reactants or chemical reactions between them at high temperature and high pressure in an aqueous solution.

Solvothermal Synthesis: Similar to hydrothermal synthesis but involves a non-aqueous solvent.

Ion-Exchange Method: This technique involves exchanging ions between a solid and a liquid phase.

Vacuum-Deposition: This method involves depositing a thin film of copper telluride onto a substrate under vacuum conditions.

Electrodeposition: This technique uses a potentiostatic method in low-pH aqueous electrolyte baths with various ion-source concentrations.

Chemical Reactions Analysis

Copper telluride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include:

Oxidation: Copper telluride can be oxidized to form copper oxide and tellurium dioxide.

Reduction: Copper telluride can be reduced using hydrogen gas to form elemental copper and tellurium.

Substitution: Copper telluride can undergo substitution reactions with halogens to form copper halides and tellurium halides.

The major products formed from these reactions include copper oxide, tellurium dioxide, elemental copper, and tellurium.

Scientific Research Applications

Copper telluride has a wide range of scientific research applications:

Thermoelectrics: Due to its p-type semiconductor properties, copper telluride is used in thermoelectric devices to convert heat into electricity.

Quantum Dots: Copper telluride quantum dots are used in various optical applications due to their narrow emission spectra.

Batteries: Copper telluride is used in battery technology for its electrical properties.

Plasmonics: Copper telluride is used in plasmonic applications due to its ability to support surface plasmon resonances.

Gas Sensing: Copper telluride thin films are used in gas sensing applications.

Bactericidal Applications: Copper telluride nano-clusters exhibit potent bactericidal activity, making them useful in medical applications.

Comparison with Similar Compounds

Copper telluride can be compared with other similar compounds such as copper ditelluride (CuTe2) and copper(I) telluride (Cu2Te):

Copper Ditelluride (CuTe2): This compound is a superconductor with a C18 structure and a transition temperature of 1.3 K.

Copper(I) Telluride (Cu2Te): This compound can be synthesized by reacting elemental copper and tellurium with a molar ratio of 2:1 at high temperature in a vacuum.

Copper telluride (CuTe) is unique due to its p-type semiconductor properties and its wide range of applications in thermoelectrics, quantum dots, batteries, plasmonics, and bactericidal applications .